Cas no 1248907-43-8 (5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole
• CAS No: 1248907-43-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD18459070
• CID: 5216491
• PubChem ID: 49657871
• Update Time: 2025-06-11

5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-[(4-methoxyphenyl)methyl]-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(3-azetidinyl)-3-[(4-methoxyphenyl)methyl]-
• 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole

• MDL： MFCD18459070
• Inchi： 1S/C13H15N3O2/c1-17-11-4-2-9(3-5-11)6-12-15-13(18-16-12)10-7-14-8-10/h2-5,10,14H,6-8H2,1H3
• InChI Key： CIFIKFKODFRUHQ-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(CC2C=CC(=CC=2)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.5
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole

Introduction to 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS No. 1248907-43-8)

5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1248907-43-8, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this oxadiazole derivative incorporates an azetidinyl moiety and a 4-methoxyphenylmethyl substituent, which contribute to its distinctive reactivity and biological activity.

The 1,2,4-oxadiazole core is a heterocyclic compound known for its stability and versatility in medicinal chemistry. This particular derivative has been extensively studied for its potential in addressing various pharmacological targets. The presence of the azetidinyl group enhances the compound's ability to interact with biological macromolecules, making it a promising candidate for drug design. Furthermore, the 4-methoxyphenylmethyl moiety introduces lipophilicity and metabolic stability, which are crucial factors in determining the bioavailability and efficacy of pharmaceutical compounds.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in modulating inflammatory pathways, enzyme inhibition, and anticancer activities. The compound 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole has been investigated for its potential role in these areas. Studies have shown that this molecule can exhibit significant inhibitory effects on key enzymes involved in inflammation and cancer progression. The azetidinyl group plays a critical role in binding to target proteins, while the methoxyphenylmethyl substituent enhances binding affinity through hydrophobic interactions.

The synthesis of 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidinyl group typically involves ring-closing reactions of appropriate precursors, while the attachment of the 4-methoxyphenylmethyl moiety often requires nucleophilic substitution or coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling have been employed to achieve high yields and purity of the final product.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated that 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole exhibits potent inhibitory activity against various enzymes associated with inflammatory diseases and cancer. Notably, it has shown significant efficacy against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preclinical studies have indicated that this compound may have therapeutic potential in treating neurodegenerative disorders by modulating specific signaling pathways.

The structural features of 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole make it an attractive scaffold for further derivatization and optimization. Researchers have explored various structural modifications to enhance its pharmacological properties. For instance, replacing the azetidinyl group with other heterocyclic moieties or altering the substitution pattern on the phenyl ring have led to compounds with improved bioavailability and selectivity. These modifications highlight the flexibility of this oxadiazole derivative as a pharmacophore in drug discovery.

The computational modeling of 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole has provided valuable insights into its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzyme active sites through hydrogen bonding and hydrophobic interactions. These findings have guided the design of more potent derivatives with optimized binding affinities. Furthermore, computational simulations have helped predict metabolic pathways and potential side effects, contributing to the rational development of new therapeutic agents.

The industrial significance of 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of novel oxadiazole derivatives due to their promising therapeutic applications. The compound's unique combination of structural features makes it a versatile tool for addressing multiple disease states simultaneously. As research continues to uncover new biological targets and mechanisms of action, this compound is poised to play a crucial role in future drug development strategies.

In conclusion, 5-(azetidin-3-yl)-3-(4-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS No. 1248907-43-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its complex molecular structure incorporates key pharmacophoric elements that contribute to its biological activity and therapeutic efficacy. Through extensive research and development efforts，this compound continues to emerge as a valuable candidate for treating various diseases，including inflammation，cancer，and neurodegenerative disorders。As our understanding of its pharmacological properties grows，so too does its promise as a cornerstone in next-generation drug therapies。